5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 2-chloro-5-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzonitrile
• InChI: InChI=1S/C14H7ClF3NO2/c15-13-2-1-8(3-10(13)7-19)9-4-11(20)6-12(5-9)21-14(16,17)18/h1-6,20H
• InChI Key: CGRQPLHHXZYECR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)OC(F)(F)F)O)C#N)Cl
• Molecular Formula: C14H7ClF3NO2
• DSSTOX Substance ID: DTXSID20686663
• Molecular Weight: 313.66 g/mol
• CAS No.: 1262004-29-4

Description

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol is an organic compound with significant applications in various fields of science and industry. This compound is characterized by the presence of a chloro, cyano, and trifluoromethoxy group attached to a phenyl ring, making it a versatile intermediate in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol typically involves the reaction of 4-chloro-3-cyanophenylboronic acid with trifluoromethoxyphenol under specific conditions. The reaction is usually carried out in the presence of a palladium catalyst and a base, such as potassium carbonate, in an organic solvent like toluene. The reaction mixture is heated to reflux, and the product is isolated through standard purification techniques such as recrystallization or chromatography .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, leading to higher efficiency and scalability. The raw materials are typically sourced from bulk suppliers, and the reaction conditions are optimized to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The cyano group can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Amines and related derivatives.

Substitution: Various substituted phenols and aromatic compounds.

Scientific Research Applications

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The pathways involved can include signal transduction cascades, leading to altered cellular responses .

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-3-cyanophenylboronic acid
• 4-Chloro-3-cyanophenylmethanol
• 4-Chloro-3-cyanophenylamine

Uniqueness

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol is unique due to the presence of the trifluoromethoxy group, which imparts distinct electronic and steric properties. This makes it particularly useful in applications requiring specific reactivity and stability profiles .